Cas no 876885-94-8 (3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid)

• Product Name: 3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid
• CAS No: 876885-94-8
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 3081575
• PubChem ID: 3160822
• Update Time: 2025-06-08

3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid
• 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-5-carboxylicacid
• STK686979
• CS-0326151
• 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-5-carboxylic acid
• AKOS000112795
• 876885-94-8

• MDL： MFCD06616968
• Inchi： 1S/C13H12ClNO2/c14-8-5-6-10-11(12(8)13(16)17)7-3-1-2-4-9(7)15-10/h5-6,15H,1-4H2,(H,16,17)
• InChI Key： WHJNHQIRTCMGSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1C(=O)O)C1CCCCC=1N2

Computed Properties

• Exact Mass: 249.0556563Da
• Monoisotopic Mass: 249.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.1Ų

3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid

Recent Advances in the Study of 3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid (CAS: 876885-94-8)

3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid (CAS: 876885-94-8) is a carbazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of 3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid using a novel palladium-catalyzed cyclization method. The researchers reported a high yield (85%) and excellent purity (>98%), making this method highly suitable for large-scale production. The study also investigated the compound's potential as a building block for the development of kinase inhibitors, which are crucial in cancer therapy.

In another recent study, researchers evaluated the anti-inflammatory properties of 3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid and its derivatives. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The compound's unique structural features, including the chloro-substituted carbazole core, were identified as critical for its bioactivity. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Furthermore, computational studies have been conducted to explore the binding mechanisms of 3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid with various biological targets. Molecular docking simulations revealed strong interactions with the ATP-binding sites of several kinases, supporting its role as a kinase inhibitor scaffold. These insights, combined with experimental data, provide a solid foundation for future drug design efforts.

In conclusion, 3-Chloro-6,7,8,9-tetrahydro-5H-carbazole-4-carboxylic acid (CAS: 876885-94-8) continues to be a compound of significant interest in medicinal chemistry. Its versatile applications, from serving as a synthetic intermediate to exhibiting direct biological activity, underscore its importance in drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential.